4-{[3,5-dimethyl-1-(2-methylbenzoyl)-1H-pyrazol-4-yl]sulfonyl}morpholine

• IUPAC Name: (3,5-dimethyl-4-morpholin-4-ylsulfonylpyrazol-1-yl)-(2-methylphenyl)methanone
• InChI: InChI=1S/C17H21N3O4S/c1-12-6-4-5-7-15(12)17(21)20-14(3)16(13(2)18-20)25(22,23)19-8-10-24-11-9-19/h4-7H,8-11H2,1-3H3
• InChI Key: LMHZAKCYRMPMFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N2C(=C(C(=N2)C)S(=O)(=O)N3CCOCC3)C
• Molecular Formula: C17H21N3O4S
• Molecular Weight: 363.4 g/mol

Description

The compound “4-{[3,5-dimethyl-1-(2-methylbenzoyl)-1H-pyrazol-4-yl]sulfonyl}morpholine” is a complex organic molecule. It contains a morpholine ring, which is a six-membered ring with one oxygen and one nitrogen atom. It also has a pyrazole ring, which is a five-membered ring with two nitrogen atoms. The pyrazole ring is substituted with methyl groups at the 3 and 5 positions and a sulfonyl morpholine group at the 4 position.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The morpholine and pyrazole rings likely contribute significantly to the compound’s overall structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. The sulfonyl group could potentially undergo substitution reactions. The pyrazole ring might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the morpholine ring could impact its solubility in water and other solvents.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

• . Linezolid, an antibiotic, is synthesized using this precursor.
• Anticancer Research : Researchers explore derivatives of this compound for potential anticancer properties. .

Solvent and Reaction Medium

• . Researchers leverage its properties to facilitate various synthetic processes.

Agrochemicals and Pesticides

• Proinsecticides : N-[(5-methyl-2-oxo-1,3-dioxol-4-yl)methyl] derivatives of imidacloprid and 1-chlorothiazolylmethyl-2-nitroimino-imidazolidine are synthesized using related compounds. .

Heterocyclic Synthesis

• Imidazole Synthesis : Although not directly mentioned in the literature, the structural similarity of this compound to imidazoles suggests its potential use in imidazole synthesis. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s designed to interact with biological systems, it might bind to certain proteins or other biomolecules, influencing their function.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide an accurate assessment.

Future Directions

The future research directions for this compound could involve studying its synthesis, properties, and potential applications. It might be of interest in fields like medicinal chemistry, materials science, or environmental science.